2-(4-oxo-1-phenyl-1,4,6,7-tetrahydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)-N-(pyridin-3-yl)acetamide
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Description
The compound is a complex organic molecule with multiple rings, including a pyrazole ring, a thiazole ring, and a pyrimidine ring. These types of compounds are often found in pharmaceuticals and other biologically active substances .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through reactions involving heterocyclic systems . For example, 4-(2-Aminothiazol-4-yl)-3-methyl-5-oxo-1-phenyl-2-pyrazoline was synthesized via the reaction of 4-bromoacetyl-3-methyl-5-oxo-1-phenyl-2-pyrazoline with thiourea .Scientific Research Applications
Synthesis of Heterocycles Incorporating Pyrazolo and Pyrimidin Moieties
This compound serves as a key intermediate in the synthesis of a variety of heterocyclic compounds. Researchers have utilized it for synthesizing new heterocycles, including pyrazoles, pyridines, tetrazoles, thiazoles, thiophenes, and chromenes. These synthesized compounds have been evaluated for their potential antioxidant activities, with some showing activities nearly equal to that of ascorbic acid, indicating their potential utility in medicinal chemistry and pharmaceutical research (El‐Mekabaty, 2015).
Antimicrobial and Antioxidant Activities
The chemical compound has been central to the development of new antimicrobial agents. It has been used to synthesize compounds that were tested and evaluated for antimicrobial activities. This research contributes to the ongoing search for new antimicrobial agents to combat resistant microbial strains (Bondock, Rabie, Etman, & Fadda, 2008).
Anticancer and Insecticidal Assessment
Further applications in scientific research include the synthesis of novel compounds with potential anticancer activities. Some derivatives synthesized using this compound as a starting material have shown appreciable cancer cell growth inhibition against a variety of cancer cell lines, highlighting its significance in the development of new anticancer therapies (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020). Additionally, some of the synthesized heterocycles incorporating a thiadiazole moiety have been assessed for their insecticidal activity against the cotton leafworm, Spodoptera littoralis, demonstrating the compound's utility in developing agricultural pest control agents (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).
properties
IUPAC Name |
2-(2-oxo-6-phenyl-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl)-N-pyridin-3-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N6O2S/c27-17(23-13-5-4-8-21-10-13)9-15-12-29-20-24-18-16(19(28)25(15)20)11-22-26(18)14-6-2-1-3-7-14/h1-8,10-11,15H,9,12H2,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SATIQKMIYDWSDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N2C(=O)C3=C(N=C2S1)N(N=C3)C4=CC=CC=C4)CC(=O)NC5=CN=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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